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pentadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,4-Dimethyl-1,4-pentadiene (CAS No: 4161-65-3).[1][2] It is a non-conjugated
diene with the molecular formula C7H12 and a molecular weight of 96.17 g/mol .[2] This
document consolidates key data on its physical characteristics, spectral information, and
chemical reactivity. While detailed experimental protocols for its synthesis are not extensively
published, a plausible synthetic route via the Wittig reaction is outlined. Information regarding
its biological activity is limited; however, its potential as a monomer in polymerization and a
building block in organic synthesis is highlighted. Safety precautions for handling this
flammable liquid are also briefly addressed.

Physical and Chemical Properties

2,4-Dimethyl-1,4-pentadiene is a colorless liquid. Its core physical and chemical properties
are summarized in the tables below, providing a quick reference for laboratory and research
applications.
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Table 1: Physical Properties of 2,4-Dimethyl-1,4-

pentadiene
Property Value Source
Molecular Formula C7H12 [1]12]
Molecular Weight 96.17 g/mol [2]
CAS Number 4161-65-3 [11[2]
Boiling Point 81-89.6 °C
Density 0.712 - 0.718 g/cm3
Refractive Index (n20/D) 1.414
Vapor Pressure 65.6 mmHg at 25°C

Property Value Source

LogP (Octanol/Water Partition

Coefficient)

Water Solubility (log10WS in

-2.46 (Calculated)
mol/L)

Enthalpy of Vaporization
30.00 kJ/mol (Calculated)

(AvapH®)

Enthalpy of Fusion (AfusH®) 8.71 kJ/mol (Calculated)
Critical Temperature (Tc) 530.21 K (Calculated)
Critical Pressure (Pc) 3100.18 kPa (Calculated)

Spectral Data

Spectral analysis is crucial for the identification and characterization of 2,4-Dimethyl-1,4-
pentadiene.
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e 'H NMR: The proton NMR spectrum provides information on the hydrogen environments
within the molecule.

e 13C NMR: The carbon NMR spectrum reveals the different carbon environments.

« Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for C=C
and C-H bonds.[3]

e Mass Spectrometry (MS): Mass spectral data confirms the molecular weight of the
compound.[2]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2,4-Dimethyl-1,4-pentadiene is
not readily available in published literature. However, a plausible synthetic route can be
proposed based on established organic chemistry reactions, such as the Wittig reaction.

Proposed Synthesis via Wittig Reaction

The Wittig reaction is a reliable method for forming alkenes from aldehydes or ketones and a
phosphonium ylide.[3][4][5] In a proposed synthesis for 2,4-Dimethyl-1,4-pentadiene, acetone
could serve as a key precursor.

Methodology:
e Preparation of the Wittig Reagent (Allyltriphenylphosphonium bromide):

o Triphenylphosphine is reacted with allyl bromide in an appropriate solvent (e.g., toluene)
under reflux to form the phosphonium salt.

o The resulting salt is then treated with a strong base, such as n-butyllithium, in a dry, inert
solvent like THF at a low temperature (e.g., 0 °C) to generate the ylide.

o Wittig Reaction:

o To the freshly prepared ylide solution, isopropenyl methyl ketone (3-methyl-3-buten-2-one)
is added dropwise at a controlled temperature.
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o The reaction mixture is stirred for several hours at room temperature to allow for the
formation of 2,4-Dimethyl-1,4-pentadiene.

o Work-up and Purification:
o The reaction is quenched with a saturated aqueous solution of ammonium chloride.

o The organic layer is separated, and the aqueous layer is extracted with an organic solvent
(e.g., diethyl ether).

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is removed under reduced pressure.

o The crude product is then purified by fractional distillation to yield pure 2,4-Dimethyl-1,4-
pentadiene.
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Caption: Proposed workflow for the synthesis of 2,4-Dimethyl-1,4-pentadiene via the Wittig
reaction.
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Chemical Reactivity and Potential Applications

As a diene, 2,4-Dimethyl-1,4-pentadiene can undergo various chemical reactions, primarily
involving its double bonds.

Polymerization

The presence of two double bonds makes this compound a monomer for polymerization. It can
undergo acyclic diene metathesis (ADMET) polymerization to form unsaturated polymers.[6]
Cationic copolymerization with isobutylene has also been studied.[7] The resulting polymers
may have unique properties due to the non-conjugated diene structure.

2,4-Dimethyl-1,4-pentadiene |  ADMET Polymerization

Unsaturated Polymer Release__ Ethylene (byproduct)

Metathesis Catalyst
(e.g., Grubbs', Schrock's)

Click to download full resolution via product page

Caption: Acyclic Diene Metathesis (ADMET) Polymerization of 2,4-Dimethyl-1,4-pentadiene.

Other Reactions

While specific reaction data for 2,4-Dimethyl-1,4-pentadiene is sparse, dienes generally
undergo electrophilic additions and cycloaddition reactions. However, as a non-conjugated
diene, it would not readily participate in Diels-Alder reactions in the same manner as
conjugated dienes.

Potential Applications

o Monomer for Specialty Polymers: Its structure could lead to polymers with unique thermal
and mechanical properties.

» Organic Synthesis Building Block: It can be used as a starting material for the synthesis of
more complex molecules. The 1,4-diene unit is a structural motif found in some biologically
active natural products.[8]
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e Ligand in Organometallic Chemistry: The diene structure could be utilized in the design of
ligands for transition metal catalysts.

Biological Activity and Signaling Pathways

There is currently limited information available in the public domain regarding the specific
biological activity of 2,4-Dimethyl-1,4-pentadiene. While some derivatives of 1,4-pentadien-3-
one have been investigated for their potential as apoptosis inducers in cancer cells, these are
structurally distinct from 2,4-Dimethyl-1,4-pentadiene.[9] Consequently, there are no known
signaling pathways directly associated with this compound. Further research is required to
explore its potential biological effects and its relevance in drug development.

Safety Information

2,4-Dimethyl-1,4-pentadiene is a flammable liquid. Standard safety precautions for handling
flammable organic compounds should be followed. This includes working in a well-ventilated
area, avoiding sources of ignition, and using appropriate personal protective equipment (PPE)
such as safety goggles, gloves, and a lab coat. For detailed safety information, refer to the
Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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